Cas no 1015845-73-4 (4-(4-Tert-Butylphenyl)-1H-pyrazol-3-amine)

• Product Name: 4-(4-Tert-Butylphenyl)-1H-pyrazol-3-amine
• CAS No: 1015845-73-4
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• MDL: MFCD06634630
• CID: 1086620
• Update Time: 2025-04-20

4-(4-Tert-Butylphenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(tert-Butyl)phenyl)-1H-pyrazol-3-amine
• 4-(4-tert-butylphenyl)-1H-pyrazol-5-amine
• 4-(4-tert-Butylphenyl)-1H-pyrazol-3-amine
• AC1MGPN2
• AG-D-08667
• Ambcb9002112
• CTK3J9935
• MolPort-008-383-717
• CHEMBRDG-BB 9002112
• 4-(4-tert-butylphenyl)-1H-pyrazol-3-amine(SALTDATA: FREE)
• AK108806
• 4-(4-tert-Butylphenyl)-1H-pyrazol-3-amine, AldrichCPR
• 4-(4-Tert-Butylphenyl)-1H-pyrazol-3-amine

• MDL： MFCD06634630
• Inchi： 1S/C13H17N3/c1-13(2,3)10-6-4-9(5-7-10)11-8-15-16-12(11)14/h4-8H,1-3H3,(H3,14,15,16)
• InChI Key： SELQUBRQCXVHRE-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)C1C=CC(=CC=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 215.14200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Topological Polar Surface Area: 54.7

Experimental Properties

• PSA: 54.70000
• LogP: 3.53760

4-(4-Tert-Butylphenyl)-1H-pyrazol-3-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides